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Compound of Interest

Compound Name: 5-Benzyl-1,3,4-oxadiazole-2-thiol

Cat. No.: B1271584 Get Quote

Technical Guide: 5-Benzyl-1,3,4-oxadiazole-2-
thiol
An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-benzyl-1,3,4-oxadiazole-2-thiol,
a heterocyclic compound with demonstrated potential in the fields of antidiabetic and

antioxidant research. This document details its chemical identity, synthesis, and biological

activities, supported by experimental data and protocols.

Chemical Identity and Structure
5-Benzyl-1,3,4-oxadiazole-2-thiol, also referred to as OXPA, is a derivative of 1,3,4-

oxadiazole distinguished by a benzyl group at the 5th position and a thiol group at the 2nd

position.

Compound Name: 5-benzyl-1,3,4-oxadiazole-2-thiol

CAS Number: 23288-90-6

Molecular Formula: C₉H₈N₂OS

Molecular Weight: 192.24 g/mol
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Chemical Structure:

alt text

Synthesis
The synthesis of 5-benzyl-1,3,4-oxadiazole-2-thiol can be achieved through a multi-step

process starting from 2-phenylacetic acid.[1][2]

Experimental Protocol: Synthesis of 5-benzyl-1,3,4-
oxadiazole-2-thiol

Esterification: 2-phenylacetic acid is converted to its corresponding ester, ethyl-2-

phenylacetate, via Fischer esterification.[1]

Hydrazide Formation: The resulting ester is then reacted with hydrazine hydrate to form 2-

phenylacetohydrazide.[1]

Cyclization: The 2-phenylacetohydrazide undergoes a ring-closure reaction with carbon

disulfide in an alcoholic base to yield the final product, 5-benzyl-1,3,4-oxadiazole-2-thiol.[1]

Synthesis Pathway

2-Phenylacetic Acid Ethyl-2-phenylacetate 2-Phenylacetohydrazide 5-Benzyl-1,3,4-
oxadiazole-2-thiol

Click to download full resolution via product page

Biological Activity
This compound has been evaluated for its antidiabetic and antioxidant properties through

various in vitro models.[3][4][5][6]

Antidiabetic Activity
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The antidiabetic potential of 5-benzyl-1,3,4-oxadiazole-2-thiol has been assessed using three

primary assays: glucose uptake by yeast cells, α-amylase inhibition, and non-enzymatic

hemoglobin glycosylation inhibition.[3][5][6]

Assay
Test
Compound
Concentration

Glucose
Concentration
(mM)

% Glucose
Uptake /
Inhibition

Standard Drug

Glucose Uptake

by Yeast Cells
Various 5, 10, 25

Data not fully

available

Metronidazole

(250 µg/mL)

α-Amylase

Inhibition
Various Not Applicable

Data not fully

available
Acarbose

Hemoglobin

Glycosylation

Assay

Various Not Applicable
Data not fully

available
Vitamin E

Note: The available literature describes the activity as comparable to the standard drugs, but

precise quantitative data for direct comparison is not provided.

Glucose Uptake by Yeast Cells:

A suspension of yeast cells is prepared and washed.

The test compound at various concentrations is added to glucose solutions of 5, 10, and

25 mM and incubated.

The yeast suspension is added to the mixture and incubated.

After incubation, the mixture is centrifuged, and the glucose content in the supernatant is

estimated to determine the amount of glucose taken up by the yeast cells.

α-Amylase Inhibition Assay:

The test compound is incubated with a solution of α-amylase.

A starch solution is added to initiate the enzymatic reaction.
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The reaction is stopped after a defined period.

The amount of reducing sugar produced is quantified to determine the inhibitory effect of

the compound on α-amylase activity.

Hemoglobin Glycosylation Inhibition Assay:

Hemoglobin is incubated with glucose and the test compound.

The extent of hemoglobin glycation is measured after a specific incubation period.

The inhibition of glycation by the test compound is calculated by comparing it to a control

without the compound.

Antioxidant Activity
The antioxidant potential of 5-benzyl-1,3,4-oxadiazole-2-thiol has been investigated through

DPPH radical scavenging, reducing power, and lipid peroxidation assays.[5][6] The free thiol

group is believed to contribute to its antioxidant properties through proton donation.[2]

Assay
Test Compound
Concentration

% Scavenging /
Activity

Standard Drug

DPPH Radical

Scavenging Activity
Various

Data not fully

available
Vitamin C

Hydrogen Peroxide

Scavenging
Various

Data not fully

available
Vitamin C

Reducing Power

Assay
Various

Data not fully

available
Vitamin C

Note: The literature indicates that the DPPH and hydrogen peroxide scavenging activities are

comparable to Vitamin C, while the reducing power is lower.

DPPH Radical Scavenging Assay:

A solution of the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl) is prepared.
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The test compound is added to the DPPH solution.

The mixture is incubated in the dark.

The decrease in absorbance is measured spectrophotometrically to determine the radical

scavenging activity.

Reducing Power Assay:

The test compound is mixed with a phosphate buffer and potassium ferricyanide.

The mixture is incubated, and trichloroacetic acid is added.

The upper layer of the solution is mixed with distilled water and ferric chloride.

The absorbance is measured to determine the reducing power of the compound.

Lipid Peroxidation Assay:

A lipid-rich substrate (e.g., linoleic acid emulsion) is incubated with the test compound.

Lipid peroxidation is induced.

The extent of peroxidation is measured, often by quantifying malondialdehyde (MDA)

formation, to assess the inhibitory effect of the compound.

Experimental Workflow Visualization
The overall process of evaluating the biological potential of 5-benzyl-1,3,4-oxadiazole-2-thiol
can be visualized as a structured workflow.

Biological Evaluation Workflow

Synthesis of
5-Benzyl-1,3,4-oxadiazole-2-thiol Antidiabetic Activity Screening Antioxidant Activity Screening Data Analysis and

Comparison with Standards
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Click to download full resolution via product page

Conclusion
5-Benzyl-1,3,4-oxadiazole-2-thiol has emerged as a compound of interest with promising

antidiabetic and antioxidant activities in preliminary in vitro studies. Further research, including

in vivo studies and mechanism of action elucidation, is warranted to fully understand its

therapeutic potential. This guide provides a foundational understanding for researchers and

professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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